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Compound of Interest

Compound Name: (S)-1-Boc-3-aminopyrrolidine

Cat. No.: B131890 Get Quote

(S)-1-Boc-3-aminopyrrolidine is a chiral building block widely utilized in the synthesis of

various pharmaceuticals and agrochemicals.[1] Valued in medicinal chemistry, its structure is

pivotal in the development of biologically active molecules due to the presence of a protected

amine and a chiral center.[1] This guide provides an in-depth overview of its physical

properties, hazards, and relevant experimental protocols for professionals in drug development

and scientific research.

Core Physical and Chemical Properties
(S)-1-Boc-3-aminopyrrolidine is typically a light yellow to colorless liquid.[1] Its key physical

and chemical identifiers and properties are summarized below for quick reference.

Table 1: Chemical Identifiers and General Properties
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Property Value Source(s)

IUPAC Name
tert-butyl (3S)-3-

aminopyrrolidine-1-carboxylate
[2]

Synonyms

(S)-(-)-1-Boc-3-

aminopyrrolidine, (S)-3-Amino-

1-N-BOC-pyrrolidine

[2][3]

CAS Number 147081-44-5 [1][4]

Molecular Formula C₉H₁₈N₂O₂ [1][4]

Molecular Weight 186.25 g/mol [1][4][5]

Appearance Light yellow to colorless liquid [1]

Purity ≥95% - 99% (Chiral purity) [1][4]

Table 2: Quantitative Physical Properties
Property Value Source(s)

Boiling Point
216-217 °C (lit.)95 - 98 °C / 5

mmHg
[1][4]

Density
1.067 g/mL at 25 °C (lit.)1.07

g/mL
[1][4]

Refractive Index n20/D 1.4720 (lit.) [4]

Optical Rotation

[α]20/D -2°, c = 1 in

chloroform[α]20/D = -1.8 to

-3.5°, c = 2.5% in CHCl₃

[1][4]

Flash Point 91 °C (195.8 °F) - closed cup [4]

Storage Temperature Room Temperature or 2-8°C [1][6]

Health and Safety Hazards
(S)-1-Boc-3-aminopyrrolidine is classified as a hazardous substance. It is toxic if swallowed

and causes serious eye damage.[2][5] Proper personal protective equipment (PPE), including
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eye shields, face shields, and gloves, should be used when handling this chemical.[4]

Table 3: GHS Hazard Classification
Classification Code Description Source(s)

Pictograms
Skull and crossbones,

Corrosion
[5]

Signal Word Danger [5]

Hazard Statements H301 Toxic if swallowed [2][5]

H318
Causes serious eye

damage
[2][4][5]

H314

Causes severe skin

burns and eye

damage (notified in

<10% of cases)

[5]

Precautionary

Statements
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[4][7]

P301 + P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician

[4][7]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[4][7]

P405 Store locked up [7]
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Key Applications and Synthetic Pathways
This compound is a crucial intermediate for synthesizing a range of molecules, notably

Histamine H3 receptor antagonists.[4] The Histamine H3 receptor is a G-protein coupled

receptor (GPCR) that regulates the release of various neurotransmitters in the central nervous

system, making it a significant target for treating neurological disorders.[3][8]

Histamine H3 Receptor Signaling Pathway
The activation of the H3 receptor (H3R) by an agonist (like histamine) initiates a signaling

cascade through its coupling with Gαi/o proteins.[4] This leads to the inhibition of adenylyl

cyclase (AC), which in turn suppresses the cAMP/PKA cascade.[4] H3R stimulation can also

activate other pathways like the MAPK and PI3K/AKT pathways.[4] Antagonists developed

using (S)-1-Boc-3-aminopyrrolidine block these effects, enhancing neurotransmitter release.
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Click to download full resolution via product page

Caption: Signaling pathway of the Histamine H3 Receptor.

Experimental Workflow: Synthesis of (S)-1-Boc-3-
aminopyrrolidine
A modern synthetic approach involves a one-pot photoenzymatic process starting from

pyrrolidine. This green chemistry workflow combines photochemical oxyfunctionalization with a

stereoselective enzymatic transamination, eliminating the need for isolating intermediates.
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Caption: One-pot photoenzymatic synthesis workflow.

Experimental Protocols
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Detailed methodologies for determining key physical properties are outlined below. These are

generalized procedures standard in organic chemistry labs.

Determination of Boiling Point (Capillary Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. A common lab method uses a Thiele tube or an aluminum

block.[1]

Methodology:

Preparation: A small amount of (S)-1-Boc-3-aminopyrrolidine is placed in a small test tube

(fusion tube). A capillary tube, sealed at one end, is placed inverted into the fusion tube.[1]

Heating: The assembly, along with a thermometer, is slowly and uniformly heated in an oil

bath or heating block.[1][9]

Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[7]

Confirmation: The temperature is recorded. To confirm, the apparatus is allowed to cool

slightly. The temperature at which the liquid is drawn back into the capillary tube is also

noted as the boiling point.

Precautions:

Ensure the capillary tube is properly sealed at one end.[9]

Heat the apparatus slowly to ensure uniform temperature distribution.[1]

The thermometer bulb and the sample should be at the same level for an accurate reading.

[1]

Determination of Density
Density is the ratio of mass to volume (ρ = m/V). For a liquid, it can be determined by

accurately measuring the mass of a known volume.
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Methodology:

Mass Measurement: Obtain the mass of a clean, dry graduated cylinder or pycnometer

(volumetric flask) using an electronic balance.[10]

Volume Measurement: Add a precise volume of (S)-1-Boc-3-aminopyrrolidine (e.g., 5.0

mL) to the graduated cylinder.[11]

Final Mass: Measure the combined mass of the cylinder and the liquid.[10]

Calculation: Subtract the mass of the empty cylinder to find the mass of the liquid. Calculate

the density by dividing the mass of the liquid by its volume.[10]

Temperature Control: Since density is temperature-dependent, record the temperature at

which the measurement is made.[12]

Measurement of Optical Rotation
Optical rotation is the angle through which plane-polarized light is rotated when passing

through a sample of a chiral compound. A polarimeter is used for this measurement.

Methodology:

Sample Preparation: Prepare a solution of (S)-1-Boc-3-aminopyrrolidine of a known

concentration (c, in g/mL) in a suitable solvent (e.g., chloroform).[6]

Calibration: Calibrate the polarimeter by first measuring the rotation of the pure solvent (the

blank). The reading should be zero.

Measurement: Fill the polarimeter sample cell of a known path length (l, in decimeters) with

the prepared solution, ensuring no air bubbles are present. Place the cell in the polarimeter

and record the observed rotation (α) in degrees.[13]

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (l × c) The temperature (T) and the wavelength (λ) of the light source (typically the sodium

D-line, 589 nm) are reported with the value.[6][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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